Cas no 171507-42-9 (Benzenemethanamine, alpha-phenyl-, benzoate)

Benzenemethanamine, alpha-phenyl-, benzoate structure
171507-42-9 structure
Product Name:Benzenemethanamine, alpha-phenyl-, benzoate
CAS No:171507-42-9
MF:C20H19NO2
MW:305.370365381241
CID:905503
Update Time:2023-08-02

Benzenemethanamine, alpha-phenyl-, benzoate Chemical and Physical Properties

Names and Identifiers

    • benzoic acid, diphenylmethanamine
    • 1,1-diphenylmethanamine benzoate
    • alpha-Phenylbenzenemethanamine benzoate
    • Benzenemethanamine, alpha-phenyl-, benzoate
    • benzoic acid; diphenylmethanamine
    • Inchi: 1S/C13H13N.C7H6O2/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12;8-7(9)6-4-2-1-3-5-6/h1-10,13H,14H2;1-5H,(H,8,9)
    • InChI Key: DOQMECUKKWWDJV-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)=O.NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 305.141579
  • Monoisotopic Mass: 305.141579
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 301.1°C at 760 mmHg
  • Flash Point: 141.8°C

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